methyl 4-{[(2-fluorophenyl)acetyl]amino}benzoate

• IUPAC Name: methyl 4-[[2-(2-fluorophenyl)acetyl]amino]benzoate
• InChI: InChI=1S/C16H14FNO3/c1-21-16(20)11-6-8-13(9-7-11)18-15(19)10-12-4-2-3-5-14(12)17/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: DPHWCAYDXJDCED-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2F
• Molecular Formula: C16H14FNO3
• Molecular Weight: 287.28 g/mol

Description

Methyl 4-{[(2-fluorophenyl)acetyl]amino}benzoate is a chemical compound that belongs to the class of benzamide derivatives. It is also known as FABP4 inhibitor due to its ability to inhibit the fatty acid binding protein 4 (FABP4) enzyme. FABP4 is a protein that plays a crucial role in regulating lipid metabolism and glucose homeostasis. Inhibition of FABP4 has been shown to have therapeutic potential in various diseases such as diabetes, obesity, and atherosclerosis.

Mechanism of Action

Methyl 4-{[(2-fluorophenyl)acetyl]amino}benzoate inhibits FABP4 by binding to its active site. FABP4 is responsible for transporting fatty acids from the cytoplasm to the nucleus where they can be used for energy production or stored as triglycerides. Inhibition of FABP4 by this compound reduces the uptake of fatty acids by adipocytes, which leads to a decrease in adiposity and improved insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It reduces the expression of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the development of insulin resistance and obesity. It also increases the expression of adiponectin, a hormone that plays a crucial role in regulating glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 4-{[(2-fluorophenyl)acetyl]amino}benzoate in lab experiments include its high specificity for FABP4, its ability to inhibit FABP4 in vivo, and its well-established synthesis method. However, its limitations include its relatively low potency compared to other FABP4 inhibitors and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on methyl 4-{[(2-fluorophenyl)acetyl]amino}benzoate. One possible direction is to investigate its potential therapeutic applications in other diseases such as atherosclerosis and cancer. Another direction is to develop more potent and selective FABP4 inhibitors based on the structure of this compound. Finally, further studies are needed to determine the optimal dosage and administration route for this compound in clinical settings.

Synthesis Methods

The synthesis of methyl 4-{[(2-fluorophenyl)acetyl]amino}benzoate involves the reaction of 2-fluoroacetophenone with 4-aminobenzoic acid in the presence of a base such as potassium carbonate and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with methyl chloroformate to yield the final product.

Scientific Research Applications

Methyl 4-{[(2-fluorophenyl)acetyl]amino}benzoate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-diabetic, and anti-obesity effects. Inhibition of FABP4 by this compound has been shown to improve insulin sensitivity, reduce adiposity, and decrease inflammation in animal models of diabetes and obesity.